Cas no 6022-97-5 (Glucoevatromonoside)

Glucoevatromonoside structure
Glucoevatromonoside structure
Product Name:Glucoevatromonoside
CAS No:6022-97-5
MF:C35H54O12
MW:666.796072483063
CID:522439
Update Time:2024-03-01

Glucoevatromonoside Chemical and Physical Properties

Names and Identifiers

    • Card-20(22)-enolide,3-[(2,6-dideoxy-4-O-b-D-glucopyranosyl-b-D-ribo-hexopyranosyl)oxy]-14-hydroxy-, (3b,5b)-
    • 5b-Card-20(22)-enolide, 3b-[(2,6-dideoxy-4-O-b-D-glucopyranosyl-b-D-ribo-hexopyranosyl)oxy]-14-hydroxy-(7CI,8CI)
    • Glucoevatromonoside
    • Inchi: 1S/C35H54O12/c1-17-31(47-32-30(41)29(40)28(39)25(15-36)46-32)24(37)14-27(44-17)45-20-6-9-33(2)19(13-20)4-5-23-22(33)7-10-34(3)21(8-11-35(23,34)42)18-12-26(38)43-16-18/h12,17,19-25,27-32,36-37,39-42H,4-11,13-16H2,1-3H3/t17-,19-,20+,21-,22+,23-,24+,25-,27+,28-,29+,30-,31-,32+,33+,34-,35+/m1/s1
    • InChI Key: BKLVUVLBSZAKIF-DQEYRRRMSA-N
    • SMILES: O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@@]3(C)CC[C@@H](C[C@H]3CC[C@@H]21)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O

Computed Properties

  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 47
  • Rotatable Bond Count: 6
  • Complexity: 1210
  • XLogP3: 0.9
  • Topological Polar Surface Area: 185
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